N-{[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide

• IUPAC Name: N'-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N-[2-(4-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C21H25N3O6S/c1-29-17-9-7-16(8-10-17)11-12-22-20(25)21(26)23-15-19-24(13-14-30-19)31(27,28)18-5-3-2-4-6-18/h2-10,19H,11-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key: SKHKZIIDNZKQCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C(=O)NCC2N(CCO2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H25N3O6S
• Molecular Weight: 447.5 g/mol

Description

Organic compounds like the one you mentioned are usually described by their functional groups, molecular structure, and the type of reactions they undergo. They might also have specific roles in biological systems or industrial applications.

Synthesis Analysis

The synthesis of organic compounds involves a series of chemical reactions, starting from simple precursors. The choice of reactions and conditions (like temperature, solvent, catalyst) depends on the functional groups present in the final compound.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of organic compounds.

Chemical Reactions Analysis

This involves studying the reactions that the compound can participate in. The reactivity of an organic compound is largely determined by its functional groups.

Physical And Chemical Properties Analysis

This includes studying properties like solubility, melting point, boiling point, polarity, reactivity, stability, etc.

Scientific Research Applications

• Enzyme Inhibition : Benzamides can act as enzyme inhibitors. .

Catalysis and Green Chemistry

The compound’s unique structure makes it an interesting candidate for catalytic applications:

• Benzamide Synthesis : The compound can serve as a precursor for synthesizing benzamides. . This approach offers advantages like recoverable catalysts, low reaction times, and eco-friendliness.

Antiplatelet Activity

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Mechanism of Action

If the compound has a biological activity, its mechanism of action would be studied in a biological context. This often involves complex biochemical assays and may require a deep understanding of biology.

Safety and Hazards

The safety profile of a compound is usually determined through toxicology studies. This can include studying the compound’s effects on cells or organisms, its potential for causing cancer (carcinogenicity), its potential for causing birth defects (teratogenicity), etc.

Future Directions

Future research on a compound could involve finding new synthetic routes, discovering new reactions, studying its biological activity in more detail, or developing new applications for the compound.